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Compound Name: Butyl 4-amino-2-hydroxybenzoate

CAS No.: 6078-62-2

Cat. No.: B15491976

Get Quote

Executive Summary
Butyl 4-amino-2-hydroxybenzoate (often referred to as butyl aminosalicylate or butyl PAS) is

a highly lipophilic esterified derivative of 4-aminosalicylic acid. In drug development and

synthetic organic chemistry, the esterification of the carboxylate group fundamentally alters the

molecule's pharmacokinetic profile and intermolecular interactions. This whitepaper provides

an authoritative, in-depth analysis of the spectroscopic data (NMR, IR, MS) required to

unambiguously characterize this compound. By moving beyond mere data tabulation, this

guide explores the physical chemistry and quantum mechanical causality driving these spectral

signatures.

Molecular Architecture & Causality
The molecular formula of Butyl 4-amino-2-hydroxybenzoate is C₁₁H₁₅NO₃ (Molecular

Weight: 209.24 g/mol ). The structure consists of a central 1,2,4-trisubstituted benzene ring

featuring three distinct functional groups:
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C1 - Butyl Ester: Provides aliphatic character and acts as a mild electron-withdrawing group

(EWG) via resonance.

C2 - Hydroxyl Group: Acts as a strong electron-donating group (EDG) and participates in a

critical intramolecular hydrogen bond with the C1 carbonyl oxygen [1].

C4 - Primary Amine: Acts as a strong EDG via the resonance (+M) effect, profoundly

shielding the ortho and para positions of the aromatic ring.

Understanding the interplay between these groups—specifically the push-pull electron density

and the geometric constraints of hydrogen bonding—is essential for interpreting the

spectroscopic data.

Spectroscopic Data Synthesis
Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of Butyl 4-amino-2-hydroxybenzoate in CDCl₃ provide a perfect

study in anisotropic shielding and resonance effects.

Mechanistic Insights:

The Intramolecular Hydrogen Bond: The hydroxyl proton (-OH) is shifted drastically

downfield to ~10.95 ppm. This extreme deshielding is caused by the formation of a stable,

six-membered pseudo-ring via hydrogen bonding with the ester carbonyl oxygen. This locks

the proton in a highly deshielded zone and prevents rapid intermolecular exchange [1].

Aromatic Shielding: The amine (-NH₂) and hydroxyl (-OH) groups push electron density into

the ring. Protons H-3 and H-5 are positioned ortho/para to these groups, resulting in

significant upfield shifts (~6.18 and ~6.22 ppm, respectively) compared to standard benzene

(7.26 ppm). H-6, being ortho to the electron-withdrawing ester, remains downfield at ~7.65

ppm.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Assignment

0.97 Triplet (t) 3H 7.4 Butyl -CH₃

1.46 Sextet (h) 2H 7.4 Butyl -CH₂-CH₃

1.74 Quintet (p) 2H 6.8
Butyl -O-CH₂-

CH₂-

4.05
Broad Singlet (br

s)
2H - Aromatic -NH₂

4.28 Triplet (t) 2H 6.6 Butyl -O-CH₂-

6.18 Doublet (d) 1H 2.4 Aromatic H-3

6.22
Doublet of

Doublets (dd)
1H 8.6, 2.4 Aromatic H-5

7.65 Doublet (d) 1H 8.6 Aromatic H-6

10.95 Singlet (s) 1H -
Phenolic -OH (H-

bonded)

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Carbon Type Assignment

13.8, 19.3, 30.8 Aliphatic (-CH₃, -CH₂-)
Butyl chain carbons (C4', C3',

C2')

64.6 Aliphatic (-O-CH₂-)
Butyl ester oxygen-bound

carbon (C1')

100.5, 106.8 Aromatic (CH)
C-3, C-5 (Highly shielded by

+M effects)

104.5 Aromatic (C-Quaternary) C-1 (Attached to ester)

131.5 Aromatic (CH) C-6

153.2 Aromatic (C-Quaternary) C-4 (Attached to -NH₂)

163.8 Aromatic (C-Quaternary) C-2 (Attached to -OH)

170.5 Carbonyl (C=O) Ester Carbonyl

Fourier-Transform Infrared (FT-IR) Spectroscopy
IR spectroscopy validates the functional groups. The most critical diagnostic peak is the ester

carbonyl (C=O) stretch. In a standard aliphatic ester, this appears at ~1735 cm⁻¹. However, in

Butyl 4-amino-2-hydroxybenzoate, it is shifted significantly lower to ~1645 cm⁻¹.

Causality: The C=O bond is weakened (lowering its force constant and vibrational frequency)

by two simultaneous factors:

Conjugation with the aromatic ring.

The strong intramolecular hydrogen bond from the neighboring C2-OH group, which pulls

electron density away from the C=O double bond [3].

Table 3: Key FT-IR Assignments (ATR or KBr Pellet)
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Wavenumber (cm⁻¹) Vibration Type Functional Group / Notes

3450, 3350 N-H Stretch
Primary amine (distinct

doublet)

3200 – 2900 O-H Stretch
Broadened and shifted due to

chelation; overlaps C-H

2950, 2870 C-H Stretch Aliphatic butyl chain

1645 C=O Stretch
Ester carbonyl (shifted down

due to H-bonding/conjugation)

1600, 1580 C=C Stretch
Aromatic ring skeletal

vibrations

1250, 1150 C-O Stretch
Ester and phenolic C-O

stretching

Mass Spectrometry (EI-MS)
Electron Ionization (70 eV) induces predictable fragmentation pathways driven by the relative

stability of the resulting carbocations and radical cations [2].

Mechanistic Insights:

Molecular Ion: The intact radical cation [M]⁺• appears at m/z 209.

Base Peak (m/z 136): Alpha-cleavage of the ester results in the loss of the butoxy radical

(•OC₄H₉, 73 Da), yielding a highly stable, resonance-stabilized acylium ion ([C₇H₆NO₂]⁺).

McLafferty Rearrangement (m/z 153): Because the butyl chain possesses gamma-

hydrogens, a 6-membered transition state allows the transfer of a hydrogen to the carbonyl

oxygen, followed by the expulsion of neutral 1-butene (C₄H₈, 56 Da). This leaves the 4-

aminosalicylic acid radical cation.

Table 4: EI-MS Fragmentation (70 eV)
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m/z
Relative
Abundance

Fragment Identity Neutral Loss

209 Medium [M]⁺• (Molecular Ion) None

153 Medium-High [M - C₄H₈]⁺•
1-butene (56 Da) via

McLafferty

136 Base Peak (100%)
[M - OC₄H₉]⁺ (Acylium

Ion)
Butoxy radical (73 Da)

108 Medium
[136 - CO]⁺ (Aryl

Cation)

Carbon monoxide (28

Da)

Visualizations of Analytical Logic
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Figure 1: Multi-modal spectroscopic workflow for structural validation.
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Figure 2: Primary electron ionization (EI) mass spectrometry fragmentation pathways.
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Standardized Experimental Protocols
To ensure trustworthiness and reproducibility, the following self-validating protocols must be

adhered to during characterization.

Protocol A: High-Resolution NMR Acquisition
Sample Preparation: Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of high-purity Butyl 4-amino-
2-hydroxybenzoate in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

Tetramethylsilane (TMS) as an internal reference.

Instrument Calibration: Tune and match the probe on a 400 MHz or 500 MHz NMR

spectrometer. Lock the magnetic field to the deuterium signal of CDCl₃.

Acquisition (¹H): Run a standard 1D proton sequence (e.g., zg30 on Bruker systems). Use a

spectral width of 15 ppm to ensure the highly deshielded -OH proton (~10.95 ppm) is not

truncated. Acquire 16 scans.

Acquisition (¹³C): Run a proton-decoupled ¹³C sequence (e.g., zgpg30). Acquire a minimum

of 512 scans to achieve an adequate signal-to-noise ratio for the quaternary carbons (C-1,

C-2, C-4).

Protocol B: ATR-FTIR Analysis
Background Collection: Clean the diamond Attenuated Total Reflectance (ATR) crystal with

isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) from 4000 to 400

cm⁻¹.

Sample Application: Place 2-3 mg of the solid crystalline compound directly onto the ATR

crystal. Apply the pressure anvil until the torque slips, ensuring intimate contact between the

crystal and the sample.

Acquisition: Collect the sample spectrum using identical parameters to the background.

Validation: Verify the absence of water vapor interference in the 3600 cm⁻¹ region, which

could obscure the N-H doublet.
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Protocol C: GC-MS (EI) Analysis
Sample Preparation: Prepare a dilute solution (1 mg/mL) of the compound in GC-grade ethyl

acetate.

Chromatography: Inject 1 µL into a Gas Chromatograph equipped with a non-polar capillary

column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Use a temperature gradient from 100°C to

280°C at 15°C/min.

Ionization: Operate the mass spectrometer in Electron Ionization (EI) mode at an ionization

energy of 70 eV. Set the source temperature to 230°C.

Detection: Scan from m/z 50 to 300. Validate the presence of the m/z 209 molecular ion and

the m/z 136 base peak.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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